Cas no 885279-61-8 (2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine)

2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo[5,4-c]Pyridine is a brominated heterocyclic compound featuring a fused thiazole and tetrahydropyridine structure. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the 4-bromophenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The thiazolo[5,4-c]pyridine scaffold is of interest in medicinal chemistry due to its potential bioactivity. The compound's stability and well-defined structure make it suitable for precise synthetic applications in drug discovery and materials science.
2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine structure
885279-61-8 structure
Product Name:2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine
CAS No:885279-61-8
MF:C12H11BrN2S
MW:295.198140382767
MDL:MFCD06739279
CID:711668
PubChem ID:57355265
Update Time:2025-06-07

2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-BROMOPHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE
    • 2-(4-bromophenyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
    • 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
    • SCHEMBL15933483
    • MFCD06739279
    • 885279-61-8
    • DTXSID80723003
    • AB29026
    • 2-(4-Bromophenyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
    • AKOS011839546
    • 2-(4-Bromophenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine
    • CS-0341473
    • 2-(4-BROMOPHENYL)-4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE
    • 2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine
    • MDL: MFCD06739279
    • Inchi: 1S/C12H11BrN2S/c13-9-3-1-8(2-4-9)12-15-10-5-6-14-7-11(10)16-12/h1-4,14H,5-7H2
    • InChI Key: DJBBHLWKRYLCTG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC2=C(CNCC2)S1

Computed Properties

  • Exact Mass: 293.98263g/mol
  • Monoisotopic Mass: 293.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 53.2Ų

2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Thiazolo5,4-CPyridine Pricemore >>

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